Cas no 748790-76-3 (2-({5-3-(morpholine-4-sulfonyl)phenyl-1,3,4-oxadiazol-2-yl}sulfanyl)-1-phenylethan-1-one)

• Product Name: 2-({5-3-(morpholine-4-sulfonyl)phenyl-1,3,4-oxadiazol-2-yl}sulfanyl)-1-phenylethan-1-one
• CAS No: 748790-76-3
• MF: C₂₀H₁₉N₃O₅S₂
• MW: 445.511962175369
• CID: 5420382
• Update Time: 2025-06-20

2-({5-3-(morpholine-4-sulfonyl)phenyl-1,3,4-oxadiazol-2-yl}sulfanyl)-1-phenylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-[[5-(3-morpholin-4-ylsulfonylphenyl)-1,3,4-oxadiazol-2-yl]sulfanyl]-1-phenylethanone
• 2-({5-3-(morpholine-4-sulfonyl)phenyl-1,3,4-oxadiazol-2-yl}sulfanyl)-1-phenylethan-1-one

• Inchi： 1S/C20H19N3O5S2/c24-18(15-5-2-1-3-6-15)14-29-20-22-21-19(28-20)16-7-4-8-17(13-16)30(25,26)23-9-11-27-12-10-23/h1-8,13H,9-12,14H2
• InChI Key： ZOXHOEKWQQNSSQ-UHFFFAOYSA-N
• SMILES： C(=O)(C1=CC=CC=C1)CSC1=NN=C(C2=CC=CC(S(N3CCOCC3)(=O)=O)=C2)O1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-({5-3-(morpholine-4-sulfonyl)phenyl-1,3,4-oxadiazol-2-yl}sulfanyl)-1-phenylethan-1-one

Introduction to 2-({5-3-(morpholine-4-sulfonyl)phenyl-1,3,4-oxadiazol-2-yl}sulfanyl)-1-phenylethan-1-one (CAS No. 748790-76-3)

2-({5-3-(morpholine-4-sulfonyl)phenyl-1,3,4-oxadiazol-2-yl}sulfanyl)-1-phenylethan-1-one, with the CAS number 748790-76-3, is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of oxadiazoles and is characterized by its unique structural features, including a morpholine sulfonyl group and a phenyl sulfanyl moiety. These structural elements contribute to its potential biological activities and therapeutic applications.

The chemical structure of 2-({5-3-(morpholine-4-sulfonyl)phenyl-1,3,4-oxadiazol-2-yl}sulfanyl)-1-phenylethan-1-one is particularly interesting due to its multifunctional nature. The oxadiazole ring is known for its ability to form hydrogen bonds and interact with various biological targets, making it a valuable scaffold in drug design. The morpholine sulfonyl group adds polarity and enhances solubility, while the phenyl sulfanyl moiety provides additional hydrophobic interactions that can influence binding affinity and selectivity.

Recent studies have highlighted the potential of this compound in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that 2-({5-3-(morpholine-4-sulfonyl)phenyl-1,3,4-oxadiazol-2-yl}sulfanyl)-1-phenylethan-1-one exhibits potent anti-inflammatory properties. In vitro assays have demonstrated its ability to inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, which are key mediators of inflammatory responses. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

In addition to its anti-inflammatory effects, this compound has also shown potential as an anticancer agent. Studies conducted in cancer cell lines have revealed that 2-({5-3-(morpholine-4-sulfonyl)phenyl-1,3,4-oxadiazol-2-yl}sulfanyl)-1-phenylethan-1-one can induce apoptosis in cancer cells by disrupting mitochondrial function and activating caspase pathways. These findings suggest that it could be developed as a novel therapeutic agent for cancer treatment.

The pharmacokinetic properties of 2-{(5-[3-(morpholine-sulfonyl)phenyl]-1,3,4-thiadiazol}-2-sulfanyl)-1-benzeneethanone have also been extensively studied. Preclinical data indicate that it has favorable oral bioavailability and a reasonable half-life, which are important considerations for drug development. Furthermore, its low toxicity profile in animal models suggests that it may be safe for human use.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-{(5-[3-(morpholine-sulfonyl)phenyl]-1,3,4-thiadiazol}-2-sulfanyl)-1-benzeneethanone in various disease settings. Early results from phase I trials have been promising, with no significant adverse effects reported at therapeutic doses. These trials are expected to provide more comprehensive data on its therapeutic potential and guide further development.

In conclusion, 2-{(5-[3-(morpholine-sulfonyl)phenyl]-1,3,4-thiadiazol}-2-sulfanyl)-1-benzeneethanone (CAS No. 748790-76-3) is a promising compound with a wide range of potential applications in medicine. Its unique chemical structure and multifunctional properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover its full therapeutic potential, it is likely that this compound will play a significant role in advancing the treatment of various diseases.